![molecular formula C21H23N5O3 B2541188 8-(4-methoxybenzyl)-1,7-dimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 876902-44-2](/img/structure/B2541188.png)
8-(4-methoxybenzyl)-1,7-dimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
8-(4-methoxybenzyl)-1,7-dimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications
- PMBONPy serves as an efficient p-methoxybenzylating reagent for hydroxy groups. It can selectively protect hydroxy functionalities during multistep syntheses of complex molecules, such as natural products. The mild conditions and high yields make it valuable in synthetic chemistry .
- Benzyl ethers, including PMB ethers, are long-lasting protecting groups. PMB ethers can be selectively deprotected by DDQ oxidation. Researchers use PMB ethers strategically in synthetic pathways to differentiate specific hydroxy groups within a molecule .
- PMBONPy reacts with various types of hydroxy groups in the presence of trimethylsilyl triflate (Me3SiOTf) to yield PMB ethers. This method provides a practical and mild approach for alcohol benzylation, especially when dealing with complex molecules containing alkali-sensitive functional groups .
- Unlike the instability of PMB mesylate, PMBONPy remains stable. Researchers have used PMBONPy as an alternative reagent for p-methoxybenzylation of alcohols, overcoming limitations observed with other methods .
- PMBONPy’s activation by Lewis acids suggests its potential as an alkylating agent. Similar to 2-alkoxy-3,5-dinitropyridines, PMBONPy could find applications in glycosylation reactions or other transformations where Lewis acid activation is beneficial .
- Although not directly related to PMBONPy, the iHmb method involves oxidative diazotization of 2-hydroxy-4-methoxy-5-amino-benzyl (Hmab) followed by reductive elimination to yield 2-hydroxy-4-methoxybenzyl (Hmb). This method has implications in synthetic chemistry .
Selective Hydroxy Group Protection
Stable Benzyl-Type Protecting Group
Alcohol Benzylation
Alternative to PMB Mesylate
Glycosylation Reactions
iHmb Method for Diazotization and Reductive Elimination
properties
IUPAC Name |
6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-13(2)10-26-19(27)17-18(23(4)21(26)28)22-20-24(14(3)11-25(17)20)12-15-6-8-16(29-5)9-7-15/h6-9,11H,1,10,12H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHATKXEGNTMQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC(=C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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